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Compound of Interest

2-Chlorophenylalanine
Compound Name:

hydrochloride
CAS No.: 120108-63-6
Cat. No.: B180764

Get Quote

Introduction

2-Chlorophenylalanine hydrochloride (also known as o-chlorophenylalanine) is a non-
proteinogenic amino acid derivative characterized by a chlorine atom substituted at the ortho
(2-) position of the phenyl ring. Unlike its para-substituted counterpart (PCPA), which is a
potent inhibitor of tryptophan hydroxylase, 2-chlorophenylalanine is primarily utilized as a
structural probe in medicinal chemistry and peptide engineering.

Its steric bulk at the ortho position introduces restricted rotation around the

bond, making it an invaluable tool for mapping the conformational requirements of receptor
binding pockets and enhancing the metabolic stability of peptide therapeutics against
proteolysis.

Stereochemical & Structural Identity

e |[UPAC Name: (2S)-2-amino-3-(2-chlorophenyl)propanoic acid hydrochloride
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» Isomeric Forms: Available as L- (natural configuration analog), D-, and DL- (racemic) forms.

The L-isomer is most critical for peptidomimetic applications.

e Critical Distinction:

o 2-Cl-Phe:Ortho-substitution; used for steric/conformational studies.

o 4-Cl-Phe (PCPA):Para-substitution; used primarily as a serotonin synthesis inhibitor.[1][2]

Physicochemical Properties

The following data represents the core physicochemical profile for the L-isomer hydrochloride

salt, the most common grade in drug development.

Property

Value | Description

CAS Number (HCI Salt)

120108-63-6 (L-isomer)

CAS Number (Free Base)

103616-89-3 (L-isomer)

Molecular Formula

Molecular Weight 236.10 g/mol (Salt); 199.63 g/mol (Free Base)
Appearance White to off-white crystalline powder
Melting Point 233-235 °C (decomposition)

- Soluble in water, methanol; slightly soluble in
Solubility ) )

ethanol; insoluble in ether.

pKa Values -COOH: ~2.20
Optical Rotation (c=1, 1N HCl)

Hygroscopicity

Moderate; storage in desiccated conditions

recommended.

Synthesis & Manufacturing
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While enzymatic resolution is used for large-scale production, the Acetamidomalonate
Synthesis remains the gold standard for laboratory-scale preparation due to its reliability and
access to both enantiomers via resolution.

Reaction Workflow (Acetamidomalonate Route)

This pathway utilizes 2-chlorobenzyl chloride as the starting material.

o Alkylation: Diethyl acetamidomalonate is alkylated with 2-chlorobenzyl chloride in the
presence of a base (sodium ethoxide) to form the diester intermediate.

o Hydrolysis: The diester is hydrolyzed using concentrated hydrochloric acid.
o Decarboxylation: Thermal decarboxylation yields the racemic amino acid hydrochloride.

e Resolution (Optional): Enzymatic resolution (e.g., using Acylase |) separates L- and D-
isomers.

Hydrolysis & Decarboxylation
(C

(Conc. HCI, Reflux)

2-Chlorobenzyl Chloride Alkylation

Enzymatic Resolution Selective Hydrolysis

Interme diate HCI / Reflux
Diethyl 2-acetamido-2-(2-chlorobenzyl)malonate

DL-2-Chiorophenylalanine HCI }—»

L-2-Chlorophenylalanine

Diethyl Acetamidomalonate

+ NaOEt

Click to download full resolution via product page

Figure 1: Synthetic pathway from 2-chlorobenzyl chloride to L-2-Chlorophenylalanine.

Detailed Protocol: Alkylation Step

e Reagents: Sodium metal (1.0 eq), Ethanol (anhydrous), Diethyl acetamidomalonate (1.0 eq),
2-Chlorobenzyl chloride (1.0 eq).

e Procedure:
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[e]

Dissolve sodium metal in anhydrous ethanol to generate sodium ethoxide.

o

Add diethyl acetamidomalonate and stir at room temperature for 30 min.

[¢]

Add 2-chlorobenzyl chloride dropwise.

[¢]

Reflux for 4—-6 hours until starting material is consumed (monitor via TLC).

[e]

Concentrate in vacuo and precipitate with water to obtain the intermediate.

Analytical Characterization

Verifying the identity of 2-chlorophenylalanine requires distinguishing it from the 3- and 4-chloro
isomers. NMR spectroscopy is the most definitive method.

Nuclear Magnetic Resonance (NMR) Profile

The ortho-chlorine substituent creates a distinct splitting pattern and chemical shift in the
aromatic region compared to unsubstituted phenylalanine.
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Nucleus Signal (ppm) Multiplicity Assignment Notes
Ortho-ClI
deshields H3;

H NMR 7.45-7.15 Multiplet (4H) Ar-H complex coupling
due to
asymmetry.

Deshielded by

4.05 Triplet / dd -CH ammonium

group.

Diastereotopic
3.35,3.10 dd (2H) -CH protons due to

chiral center.

C NMR 170.5 Singlet COOH Carbonyl carbon.

Ipso-carbon
134.2 Singlet Ar-C-Cl bearing chlorine
(distinctive).
Remaining
132.0-127.0 Signals Ar-C aromatic
carbons.
53.8 Singlet -C Alpha carbon.
34.5 Singlet C Benzylic carbon.

Mass Spectrometry (MS)

e lonization: ESI (+)

e Molecular lon

: m/z 200.05 (for

Cl isotope) and 202.05 (for

© 2026 BenchChem. All rights reserved.

5/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180764?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cl isotope).

« Isotopic Pattern: Distinct 3:1 ratio of M : M+2 peaks, characteristic of a mono-chlorinated
compound.

Applications in Drug Development

2-Chlorophenylalanine is a "designer amino acid" used to modify the physicochemical and
biological properties of peptide drugs.

Conformational Constraint (The Ortho Effect)

The chlorine atom at the 2-position creates significant steric clash with the peptide backbone.
This restricts the rotation of the side chain (

and
torsion angles), forcing the peptide into specific conformations (often favoring
-turns or helices).

 Utility: Used to map the bioactive conformation of peptide ligands bound to GPCRs.

Metabolic Stability

Incorporating 2-Cl-Phe into a peptide sequence can block enzymatic degradation.

o Mechanism: The steric bulk prevents proteases (like chymotrypsin) from accessing the
scissile bond.

o Oxidation Resistance: The electron-withdrawing chlorine deactivates the phenyl ring, making
it resistant to metabolic oxidation (e.g., by P450 enzymes) compared to native phenylalanine
or tyrosine.
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2-Chlorophenylalanine
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Figure 2: Functional applications of 2-Chlorophenylalanine in medicinal chemistry.
Safety & Handling
Hazard Classification: Irritant (Skin, Eye, Respiratory).
e H-Codes: H315 (Skin Irrit. 2), H319 (Eye Irrit. 2), H335 (STOT SE 3).
e P-Codes: P261, P280, P305+P351+P338.
Storage Protocol:
o Store at room temperature (15-25°C) in a tightly sealed container.
o Protect from humidity (hygroscopic salt).
» Stable under normal laboratory conditions; avoid strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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